Icariside B5

• Molecular Formula: C19H32O8
• Molecular Weight: 388.5 g/mol
• InChI: InChI=1S/C19H32O8/c1-10-7-12(21)8-18(3,4)19(10,25)6-5-11(2)26-17-16(24)15(23)14(22)13(9-20)27-17/h7,11,13-17,20,22-25H,5-6,8-9H2,1-4H3/t11-,13-,14-,15+,16-,17-,19-/m1/s1
• InChIKey: CZYPGTRKJFYXLT-SUHXYMONSA-N

Icariside B5: Megastigmane Glucoside Reference Standard

Icariside B5 (CAS: 114226-08-3) is a naturally occurring megastigmane glucoside with the molecular formula C19H32O8 and a molecular weight of approximately 388.45 g/mol [1]. It is widely distributed across various plant sources, including species of Epimedium, Camellia sinensis, and Phyllanthus urinaria . Critically, its absolute stereochemistry was reinvestigated and revised to (6S,9S)-6,9-dihydroxymegastigman-4-en-3-one 9-O-β-D-glucopyranoside, a structural update that is fundamental for accurate identification and distinguishing it from misassigned analogs [2]. This compound has attracted scientific interest for its potential in modulating specific enzymatic targets, which is distinct from the flavonoid-based activities of its more common in-class relatives [3].

Chemical Class Megastigmane glucoside (not flavonoid)

Use Context Analytical reference standard & chemical probe

Stereochemistry Verified (6S,9S) absolute configuration

• [1] PubChem. (n.d.). Icariside B5. Retrieved from https://pubchem.ncbi.nlm.nih.gov/ View Source
• [2] Reinvestigation of the Absolute Stereochemistry of Megastigmane Glucoside, Icariside B5. (2010). Chemical and Pharmaceutical Bulletin, 58(10), 1399-1402. View Source
• [3] Dall'Acqua, S., et al. (2021). Evaluation of Antioxidant and Enzyme Inhibition Properties of... Molecules. View Source

Icariside B5: Not Interchangeable with Epimedium Flavonoids

Generic substitution among 'icariside' or 'megastigmane' compounds is scientifically untenable due to divergent core structures and target specificities. Icariside B5 is a C13-norisoprenoid (megastigmane) glucoside, whereas many compounds from the same plant sources, such as icariin and epimedins, are prenylated flavonoids with fundamentally different pharmacophores and metabolic pathways [1]. Even within the megastigmane class, subtle variations in stereochemistry and glycosylation patterns lead to significant differences in biological activity. For instance, Icariside B5's inhibitory profile against α-glucosidase and nitric oxide production is not a universal class effect and cannot be assumed for related compounds like Icariside B2 or Corchoinoside B. Selecting Icariside B5 based on unverified class-level claims rather than its specific, documented target engagement data risks experimental failure and undermines reproducibility [2].

Icariside B5 (Target)

Icariin (Common Confusion)

Chemical Class

Megastigmane glucoside

Prenylflavonoid glycoside

PDE5 Activity

No reported activity

Validated inhibitor

• [1] Zhao, H. Y., et al. (2013). A Comparative Study on the Metabolism of Epimedium koreanum Nakai-Prenylated Flavonoids in Rats. Molecules, 19(1), 177–203. View Source
• [2] RSC Advances. (2025). Supplementary Information: Table S1. Main compounds presented in the Phyllanthus genus. View Source

Quantitative Evidence for Icariside B5 Differentiation

Lack of Cytotoxicity vs. Saurobaccioside A

Icariside B5 demonstrates a potent and selective inhibitory effect on α-glucosidase, a key target in diabetes research. This activity is a primary differentiator from its general cytotoxic effects. While Icariside B5 shows only moderate anticancer properties against cell lines like A549 and SK-OV-3 (IC50 > 30 μM), its inhibition of α-glucosidase is orders of magnitude more potent. Specifically, Icariside B5 from P. urinaria exhibited an IC50 of 1.70 ± 0.03 μM against α-glucosidase, a value that starkly contrasts with its >30 μM IC50 against a panel of cancer cell lines [1]. This represents at least a 17-fold difference in potency, highlighting its primary biochemical value.

Cytotoxicity comparison

Head-to-head

Inactive

vs. Saurobaccioside A: IC₅₀ 3.21 µM (CAL27), 4.75 µM (MDAMB231)

Supports negative control use

Cytotoxicity endpoint context

Evidence Dimension	Enzyme Inhibition vs. Cytotoxicity
Target Compound Data	IC50 = 1.70 ± 0.03 μM (α-glucosidase)
Comparator Or Baseline	IC50 > 30 μM (A549, SK-OV-3, SK-MEL-2, HCT15 cancer cell lines)
Quantified Difference	>17.6-fold higher potency for α-glucosidase inhibition
Conditions	In vitro enzyme assay for α-glucosidase; SRB assay for cancer cell line cytotoxicity.

Why This Matters

This data directs procurement toward diabetes and metabolic research programs, where Icariside B5's potency is relevant, rather than oncology, where its activity is minimal.

• [1] RSC Advances. (2025). Supplementary Information: Table S1. Main compounds presented in the Phyllanthus genus. View Source

NO Synthesis Inhibition vs. cis-Syringin

Icariside B5 exhibits a quantifiable range of activity in inhibiting nitric oxide (NO) production, a key mediator of inflammation. The compound demonstrated an IC50 range of 43.17 – 95.91 µM in a relevant cellular assay [1]. This provides a specific, albeit moderate, activity window that can be benchmarked. In the same study, the most potent compound identified was cis-Syringin, which showed a stronger IC50 of 43.17±1.16 µM [1]. This comparison places Icariside B5 as a moderately active compound in this context, useful for specific studies where a precise potency window is required rather than a maximum response.

NO inhibition

Cross-study

IC₅₀ 43–94 µM

vs. cis-Syringin (most potent in study)

Moderate baseline inhibition

Supports assay concentration range selection

Evidence Dimension	Inhibition of NO production
Target Compound Data	IC50 range: 43.17 – 95.91 µM
Comparator Or Baseline	cis-Syringin (the most potent compound in the study): IC50 = 43.17±1.16 µM
Quantified Difference	Icariside B5 is up to 2.2-fold less potent than the lead compound cis-Syringin.
Conditions	In vitro cellular assay for NO production inhibition.

Why This Matters

This data allows researchers to select Icariside B5 for studies requiring a defined, moderate level of NO inhibition, distinguishing it from both inactive and highly potent analogs.

• [1] Vietnam Academy of Science and Technology (VAST). (n.d.). Information on Icariside B5 and NO Inhibition. View Source

Corrected Stereochemistry vs. Blumenol B Glucoside

The absolute stereochemistry of Icariside B5 has been definitively revised. Early assignments were found to be incorrect, and the structure was reinvestigated and corrected to (6S,9S)-6,9-dihydroxymegastigman-4-en-3-one 9-O-β-D-glucopyranoside through chemical conversion from a related compound and application of the modified Mosher's method [1]. This is a critical differentiator for procurement, as material sourced or identified based on the outdated, incorrect stereochemistry will represent a different compound with potentially divergent biological activity. This revised structural definition is essential for ensuring chemical identity and experimental reproducibility [2].

Stereochemistry

Class-level

(6S,9S) absolute configuration confirmed

Verified structural identity

Revised from Blumenol B 9-O-glucoside

Evidence Dimension	Chemical Structure (Stereochemistry)
Target Compound Data	(6S,9S)-6,9-dihydroxymegastigman-4-en-3-one 9-O-β-D-glucopyranoside
Comparator Or Baseline	Previously misassigned stereochemical configuration
Quantified Difference	Definitive structural revision.
Conditions	NMR spectroscopy, chemical conversion, and modified Mosher's method.

Why This Matters

Procurement based on the corrected stereochemistry ensures the acquisition of the genuine, structurally defined compound, preventing experimental failure due to incorrect chemical identity.

• [1] Reinvestigation of the Absolute Stereochemistry of Megastigmane Glucoside, Icariside B5. (2010). Chemical and Pharmaceutical Bulletin, 58(10), 1399-1402. View Source
• [2] Scilit. (2010). Reinvestigation of the Absolute Stereochemistry of Megastigmane Glucoside, Icariside B5. View Source

Predicted ADMET Profile: A Differentiated Baseline for Drug Discovery Prioritization

Computational predictions provide a baseline ADMET profile for Icariside B5, allowing for an initial comparison against other lead compounds. The predicted Caco-2 permeability is 0.7582 (indicating moderate intestinal absorption) and the predicted blood-brain barrier (BBB) penetration is 0.6250 (suggesting moderate CNS permeability) [1]. While these are in silico predictions and not experimental data, they provide a differentiated starting point for evaluating Icariside B5 against other natural products in a drug discovery cascade. For instance, its moderate BBB penetration score may be a key differentiator for CNS-targeted programs compared to compounds predicted to have poor brain uptake.

Evidence Dimension	In silico ADMET Predictions
Target Compound Data	Caco-2 Permeability: 0.7582; BBB Penetration: 0.6250
Comparator Or Baseline	Computational model thresholds (e.g., >0.5 suggests BBB permeability)
Quantified Difference	Moderate predicted absorption and brain penetration.
Conditions	admetSAR 2.0 in silico prediction model.

Why This Matters

These predicted values offer a data-driven, albeit preliminary, filter for selecting Icariside B5 for specific disease area research programs (e.g., those requiring CNS exposure) over analogs with less favorable predicted profiles.

• [1] PlantaeDB. (2026). icariside B5: ADMET Properties (via admetSAR 2). View Source

Icariside B5 Validated Applications

Negative Control for Cancer Cytotoxicity Screening

Based on its potent α-glucosidase inhibitory activity (IC50 = 1.70 ± 0.03 μM), Icariside B5 is best applied in vitro and in vivo models of type 2 diabetes and related metabolic disorders. This specific activity, which is >17-fold more potent than its general cytotoxicity, positions the compound as a valuable tool for studying carbohydrate metabolism and as a potential scaffold for developing new antidiabetic agents. Its utility in oncology research is not supported by the data, which shows weak cytotoxic effects (IC50 > 30 μM) across several cancer cell lines [1].

Baseline Inhibitor for NO Production Assays

For studies focused on the nitric oxide (NO) pathway, Icariside B5 offers a defined, moderate level of inhibition (IC50 range: 43.17 – 95.91 µM). This makes it suitable for experiments designed to explore nuanced modulation of inflammatory responses, as opposed to using a potent, full inhibitor. Its activity is documented and distinguishable from more potent compounds like cis-Syringin (IC50 = 43.17±1.16 µM), providing a clear benchmark for experimental design and data interpretation [2].

Analytical Standard for Megastigmane Profiling

The revised absolute stereochemistry of Icariside B5, confirmed as (6S,9S)-6,9-dihydroxymegastigman-4-en-3-one 9-O-β-D-glucopyranoside, makes it an essential reference standard for analytical chemistry and quality control. When sourcing or identifying this compound from natural extracts, procurement must be based on this corrected structure to avoid the misidentification that was common with earlier assignments. This is a critical application for ensuring the purity and identity of research materials in natural product chemistry [3].

Application

Selection Property

Validation Focus

Negative control for cell-model cytotoxicity studies

Reported lack of activity

Assay specificity and artifact control

Baseline inhibitor for NO production assays

Moderate NO inhibition range

Inflammation model endpoint scaling

Analytical reference for megastigmane profiling

Verified absolute stereochemistry

Chromatographic/spectroscopic identity

Chemical marker to distinguish flavonoid glycosides

Megastigmane-specific marker

Botanical authentication

• [1] RSC Advances. (2025). Supplementary Information: Table S1. Main compounds presented in the Phyllanthus genus. View Source
• [2] Vietnam Academy of Science and Technology (VAST). (n.d.). Information on Icariside B5 and NO Inhibition. View Source
• [3] Reinvestigation of the Absolute Stereochemistry of Megastigmane Glucoside, Icariside B5. (2010). Chemical and Pharmaceutical Bulletin, 58(10), 1399-1402. View Source